2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as AZD-9291 and is a third-generation epidermal growth factor receptor (EGFR) inhibitor that has shown promising results in the treatment of non-small cell lung cancer (NSCLC).
Scientific Research Applications
Synthesis and Characterization
The chemical 2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one and its derivatives play a significant role in the synthesis of complex organic molecules. For instance, a related compound, 2-(pyrimidin-2-ylamino)naphthalene-1,4-dione, was synthesized through the reaction of 2-aminopyrimidine with 2-hydroxy-1,4-napthoquinone. This compound and its metal complexes (with Ni(II), Co(II), Mn(II), and Zn(II)) were characterized by various spectroscopic techniques, indicating potential applications in medicinal chemistry due to their antimicrobial properties (Chioma et al., 2018).
Antimicrobial Activity
Compounds related to 2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one have been evaluated for their antimicrobial efficacy. For example, 2-[(pyrimidin-2-ylamino)naphthalene-1,4-dione] and its metal complexes demonstrated mild to very good antimicrobial results, with the Mn(II) complex showing significant activity. This suggests that derivatives of the original compound may have potential uses in developing new antimicrobial agents (Chioma et al., 2018).
Antineoplastic Activity
Another significant application is in the discovery of new derivatives as CDK2 inhibitors, crucial for cancer treatment. Research on pyridine, pyrazolopyridine, and furopyridine derivatives, substituted with naphthyl and thienyl moieties, derived from related compounds, has shown promising results as CDK2 enzyme inhibitors. These compounds have demonstrated significant inhibition against various human cancer cell lines, suggesting their potential as antineoplastic agents (Abdel-Rahman et al., 2021).
Molecular Docking and Drug Design
The synthesis and characterization of 2-(pyrimidin-2-ylamino)naphthalene-1,4-dione and its metal complexes have also contributed to molecular docking studies. These studies have shown significant binding affinity with drug targets, suggesting that metal complexes of this compound have the potential to be used as drugs. Such applications are critical in the field of drug design and development, highlighting the versatility of 2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one derivatives in medicinal chemistry (Chioma et al., 2018).
properties
IUPAC Name |
2-naphthalen-1-yl-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O/c24-19(10-15-6-3-5-14-4-1-2-7-17(14)15)23-11-16(12-23)22-18-8-9-20-13-21-18/h1-9,13,16H,10-12H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICRCNYYFAFCPRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=CC3=CC=CC=C32)NC4=NC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-1-yl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.